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Compound of Interest

Compound Name: Rosiglitazone-d4-1
Cat. No.: B15623443
Get Quote
. J

An In-depth Technical Guide to the Certificate of Analysis of Rosiglitazone-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Rosiglitazone-d4. Rosiglitazone-d4 is the
deuterated form of Rosiglitazone, an antidiabetic drug of the thiazolidinedione class.[1]
Deuterated compounds like Rosiglitazone-d4 are commonly used as internal standards in
guantitative analytical methods, such as mass spectrometry, to improve the accuracy of
measurements.[2][3]

Compound Information

Rosiglitazone-d4 is a stable isotope-labeled version of Rosiglitazone. The deuterium labeling
provides a distinct mass difference, allowing for its use as an internal standard in
pharmacokinetic and metabolic studies.
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Identifier

Value

Compound Name

Rosiglitazone-d4

Molecular Formula

C1sH15D4aN303S[4]

Molecular Weight

361.45 g/mol [4]

CAS Number (Unlabeled)

122320-73-4[4]

Chemical Structure

See Figure 2

Quality Control Data

The following tables summarize the typical quantitative data found on a Certificate of Analysis

for Rosiglitazone-d4.

ble 1: Purity and Identi

Test Method Specification Result

Purity (HPLC) HPLC-UV >95% Approx. 95%][4]
Identity (Mass Spec) LC-MS/MS Conforms to structure Conforms
Identity (NMR) 1H NMR Conforms to structure Conforms
Isotopic Purity Mass Spectrometry >98% Deuterium >98%
Appearance Visual Inspection White to off-white Conforms

solid

Table 2: Physicochemical Properties

Property Value
Melting Point 122-123 °C (for unlabeled)[5]
Solubility Soluble in DMSO and Methanol

Storage Conditions

Store at -20°C, protect from light and moisture
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The
following sections outline the typical experimental protocols used to assess the quality of
Rosiglitazone-d4.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis

A reversed-phase HPLC (RP-HPLC) method is commonly employed to determine the purity of
Rosiglitazone and its related substances.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 column (e.g., 250 x 4.6 mm, 5 um particle size).[6]

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)
and an organic solvent (e.g., acetonitrile, methanol). A common mobile phase composition is
a 50:50 (v/v) mixture of water and acetonitrile.[6]

e Flow Rate: 1.0 mL/min.[6][7]
o Detection Wavelength: 245 nm or 288 nm.[6]

e Injection Volume: 10-20 pL.

Temperature: Ambient.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
for Identity and Isotopic Purity

LC-MS/MS is a powerful technique for confirming the identity and determining the isotopic
purity of deuterated compounds.

 Instrumentation: A high-resolution mass spectrometer coupled with a UPLC or HPLC system.

 lonization Mode: Electrospray lonization (ESI), typically in positive mode.[5]
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e Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap for accurate mass
measurements.

e MS Scan Mode: Full scan for confirming the molecular ion and MS/MS for fragmentation
analysis to confirm the structure.

e Precursor lon (M+H)* for Rosiglitazone-d4: m/z 362.14

e Precursor lon (M+H)™* for Rosiglitazone: m/z 358.12[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

H NMR spectroscopy is used to confirm the chemical structure and the positions of deuterium
labeling. The absence of signals at specific chemical shifts where protons are expected in the
unlabeled compound confirms successful deuteration.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated solvent such as DMSO-de or Chloroform-d.

Reference: Tetramethylsilane (TMS) at O ppm.

Data Acquisition: Standard proton NMR pulse sequence.

Visualizations

Diagrams are provided to illustrate key workflows and molecular structures.
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Caption: General workflow for generating a Certificate of Analysis.

Caption: Chemical structure of Rosiglitazone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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